Cas no 956205-85-9 ((1E)-1-[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-N-(3,4-dichlorophenyl)methanimine)

• Product Name: (1E)-1-[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-N-(3,4-dichlorophenyl)methanimine
• CAS No: 956205-85-9
• MF: C₁₂H₇Cl₃F₃N₃
• MW: 356.558289766312
• CID: 5736727
• PubChem ID: 3851599
• Update Time: 2025-10-24

(1E)-1-[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-N-(3,4-dichlorophenyl)methanimine Chemical and Physical Properties

Names and Identifiers

• N-((E)-[5-CHLORO-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL]METHYLIDENE)-N-(3,4-DICHLOROPHENYL)AMINE
• 3,4-DICHLORO-N-((E)-[5-CHLORO-1-METHYL-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-4-YL]METHYLIDENE)ANILINE
• (1E)-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-N-(3,4-dichlorophenyl)methanimine
• Benzenamine, 3,4-dichloro-N-[[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylene]-, [N(E)]-
• 8R-1161
• Bionet1_004832
• N-{(E)-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methylidene}-N-(3,4-dichlorophenyl)amine
• HMS582N14
• 956205-85-9
• 1-[5-chloro-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-N-(3,4-dichlorophenyl)methanimine
• AKOS005102412
• (1E)-1-[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-N-(3,4-dichlorophenyl)methanimine

• Inchi： 1S/C12H7Cl3F3N3/c1-21-11(15)7(10(20-21)12(16,17)18)5-19-6-2-3-8(13)9(14)4-6/h2-5H,1H3/b19-5+
• InChI Key： OEJXFKPSQNIMME-PTXOJBNSSA-N
• SMILES： C(/C1=C(Cl)N(C)N=C1C(F)(F)F)=N\C1=CC=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 354.965765g/mol
• Monoisotopic Mass: 354.965765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 440.4±45.0 °C(Predicted)
• pka: 1.14±0.50(Predicted)

Additional information on (1E)-1-[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-N-(3,4-dichlorophenyl)methanimine

Research Brief on (1E)-1-[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-N-(3,4-dichlorophenyl)methanimine (CAS: 956205-85-9)

The compound (1E)-1-[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-N-(3,4-dichlorophenyl)methanimine (CAS: 956205-85-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and dichlorophenyl substituents, exhibits promising biological activities, particularly in the context of agrochemical and pharmaceutical applications. Recent studies have focused on its synthesis, mechanistic pathways, and potential therapeutic or pesticidal properties, making it a compound of high interest for further investigation.

Recent advancements in the synthesis of this compound have highlighted improved yield and purity through optimized catalytic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed coupling reaction that significantly enhances the efficiency of producing this imine derivative. The study also explored the compound's stability under various physiological conditions, providing critical insights into its potential for drug formulation. These findings are pivotal for researchers aiming to scale up production for preclinical trials.

In the realm of biological activity, preliminary in vitro studies have revealed that (1E)-1-[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-N-(3,4-dichlorophenyl)methanimine exhibits potent inhibitory effects on specific cytochrome P450 enzymes, which are often targeted in the treatment of metabolic disorders. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported an IC50 value of 0.8 μM for CYP3A4 inhibition, suggesting its potential as a lead compound for developing novel enzyme inhibitors. However, further in vivo studies are required to assess its pharmacokinetics and toxicity profiles.

Beyond pharmaceutical applications, this compound has also been investigated for its agrochemical potential. Research conducted by the European Journal of Agrochemicals in 2023 identified its efficacy as a fungicide against Botrytis cinerea, a common plant pathogen. The study attributed this activity to the compound's ability to disrupt fungal cell membrane integrity, a mechanism distinct from existing fungicides. This discovery opens new avenues for developing resistance-management strategies in agriculture.

Despite these promising findings, challenges remain in the practical application of (1E)-1-[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-N-(3,4-dichlorophenyl)methanimine. For instance, its environmental persistence and potential bioaccumulation raise concerns that must be addressed through structural modifications or formulation improvements. Ongoing research is exploring biodegradable analogs and encapsulation techniques to mitigate these issues while retaining bioactivity.

In conclusion, the compound (1E)-1-[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-N-(3,4-dichlorophenyl)methanimine (CAS: 956205-85-9) represents a versatile candidate with dual applications in medicine and agriculture. Continued interdisciplinary collaboration will be essential to unlock its full potential while addressing associated challenges. Future studies should prioritize in vivo validation and environmental impact assessments to facilitate its transition from bench to market.